(2-chlorophenyl)[(9-ethyl-9H-carbazol-3-yl)methyl]amine

• IUPAC Name: 2-chloro-N-[(9-ethylcarbazol-3-yl)methyl]aniline
• InChI: InChI=1S/C21H19ClN2/c1-2-24-20-10-6-3-7-16(20)17-13-15(11-12-21(17)24)14-23-19-9-5-4-8-18(19)22/h3-13,23H,2,14H2,1H3
• InChI Key: VVQWKWVIYSJYPO-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)CNC3=CC=CC=C3Cl)C4=CC=CC=C41
• Molecular Formula: C21H19ClN2
• Molecular Weight: 334.8 g/mol

Description

Carbazole-based compounds are particularly attractive due to their important photochemical and thermal stability and good hole-transport ability. They are known for many years as components of optoelectronics and electroactive materials mainly because of their high hole transporting capabilities and strong fluorescence.

Synthesis Analysis

Carbazole and its derivatives have been known for many years as components of optoelectronics and electroactive materials mainly because of their high hole transporting capabilities and strong fluorescence. Carbazole can be easily functionalized at N -position and then covalently linked with other monomers.

Molecular Structure Analysis

The molecular structure of similar compounds like 9H-Carbazol-3-amine, 9-ethyl- has a molecular weight of 210.2744.

Chemical Reactions Analysis

Carbazole derivative synthesis and their electropolymerization processes have been studied. The carbazole-based compounds are particularly attractive due to their important photochemical and thermal stability and good hole-transport ability.

Physical And Chemical Properties Analysis

Carbazole-based compounds are known for their important photochemical and thermal stability and good hole-transport ability.

Mechanism of Action

Carbazole-based compounds are known for their versatility in functionalization, good chemical and environmental stability, and excellent charge transport ability.

Future Directions

Carbazole-based compounds have potential industrial applications in electroluminescent applications and light emitting diodes.